Cas no 37710-81-9 (TC AQP1 1)

• Product Name: TC AQP1 1
• CAS No: 37710-81-9
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 292343
• PubChem ID: 794091
• Update Time: 2025-04-24

TC AQP1 1 Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3,3'-(1,3-phenylene)bis-
• TC AQP1 1
• (E)-3-[3-[(E)-2-carboxyethenyl]phenyl]prop-2-enoic acid
• 1,3-phenylenediacrylic acid
• 3-(3-(2-carboxyvinyl)phenyl)prop-2-enoic acid
• 3-[3-(3-hydroxy-3-oxoprop-1-enyl)phenyl]prop-2-enoic acid
• AC1LG7HS
• AG-K-98417
• CBMicro_016818
• CTK1B5442
• CTK1H2966
• Dimethyl-m-phenylendiacrylat
• m-Benzoldiacrylsaeure
• m-phenylenediacrylic acid
• SureCN271386
• 23713-86-2
• EN300-205077
• 10.14272/KRXUBZPHAPGHPE-YDFGWWAZSA-N.1
• 37710-81-9
• CVPA
• SR-01000203994
• (E)-3-[3-[(E)-3-oxidanyl-3-oxidanylidene-prop-1-enyl]phenyl]prop-2-enoic acid
• SR-01000203994-1
• CCG-5776
• BIM-0016783.P001
• 3,3'-(1,3-Phenylene)bis(2-propenoic acid)
• (2E,2'E)-3,3'-(1,3-Phenylene)bis[2-propenoic acid]
• HY-110200
• AKOS004904724
• (2E,2'E)-3,3'-(1,3-Phenylene)diacrylic acid
• EN300-833112
• 3,3'-(1,3-phenylene)diacrylic acid
• (E)-3-[3-[(E)-2-carboxyethenyl]phenyl]-2-propenoic acid
• MFCD00021776
• (2E)-3-{3-[(1E)-2-CARBOXYETH-1-EN-1-YL]PHENYL}PROP-2-ENOIC ACID
• 3-[3-(2-CARBOXYETH-1-EN-1-YL)PHENYL]PROP-2-ENOIC ACID
• A829502
• SCHEMBL69146
• AKOS040746395
• TC-AQP1-1
• DTXSID301228298
• CS-0033064
• AB00080031-01
• doi:10.14272/KRXUBZPHAPGHPE-YDFGWWAZSA-N.1
• (2E,2a(2)E)-3,3a(2)-(1,3-Phenylene)bis[2-propenoic acid]
• TS-08403
• GTPL13041
• compound 1 [PMID: 23113556]

• Inchi： 1S/C12H10O4/c13-11(14)6-4-9-2-1-3-10(8-9)5-7-12(15)16/h1-8H,(H,13,14)(H,15,16)/b6-4+,7-5+
• InChI Key： KRXUBZPHAPGHPE-YDFGWWAZSA-N
• SMILES： OC(/C=C/C1C=CC=C(/C=C/C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 218.0579
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on TC AQP1 1

2-Propenoic Acid, 3,3'-(1,3-Phenylene)Bis-

The compound with CAS No. 37710-81-9, commonly referred to as 2-propenoic acid, 3,3'-(1,3-phenylene)bis-, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a phenylene group bridging two propenoic acid moieties. The phenylene group contributes to the molecule's stability and reactivity, making it a versatile compound with applications in various industries.

Recent studies have highlighted the importance of 2-propenoic acid derivatives in material science. Researchers have explored the use of this compound in the synthesis of advanced polymers and coatings. The ability of 2-propenoic acid, 3,3'-(1,3-phenylene)bis- to form cross-linked networks has been particularly valuable in developing high-performance materials with enhanced mechanical and thermal properties.

In terms of synthesis, this compound can be prepared through a variety of methods, including condensation reactions and coupling reactions. One of the most efficient methods involves the reaction of maleic anhydride with phenyl derivatives under specific conditions. This approach not only ensures high yield but also allows for precise control over the molecular structure.

The applications of 2-propenoic acid, 3,3'-(1,3-phenylene)bis- are diverse. In the field of electronics, this compound has been utilized as a precursor for the synthesis of dielectric materials. Its ability to form stable films with excellent insulating properties makes it an ideal candidate for use in capacitors and other electronic devices.

Another significant application is in the production of adhesives and sealants. The reactivity of 2-propenoic acid derivatives enables them to form strong bonds with various substrates. Recent advancements in this area have focused on improving the adhesion properties by modifying the molecular structure of the compound.

From a research perspective, 2-propenoic acid, 3,3'-(1,3-phenylene)bis- has been extensively studied for its potential in biotechnology. Scientists have explored its role as a precursor for bioactive molecules and drug delivery systems. The unique structure of this compound allows for controlled release mechanisms, making it a promising candidate in pharmaceutical applications.

In conclusion, 2-propenoic acid, 3,3'-(1,3-phenylene)bis- (CAS No. 37710-81-9) is a versatile compound with a wide range of applications across multiple industries. Its unique structure and reactivity make it an invaluable tool in organic chemistry and material science. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.